Cas no 30096-68-5 (5-Nitrothiophene-2-carbothioamide)

• Product Name: 5-Nitrothiophene-2-carbothioamide
• CAS No: 30096-68-5
• MF: C₅H₄N₂O₂S₂
• MW: 188.227458000183
• CID: 5718001
• PubChem ID: 2726417
• Update Time: 2024-03-01

5-Nitrothiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• SR-01000636469-1
• 30096-68-5
• 5-nitrothiophene-2-carbothioamide
• CCG-1845
• CS-0355719
• EN300-1599612
• Cyto7H5
• 5-Nitrothiophene-2-carbothioamide

• Inchi： 1S/C5H4N2O2S2/c6-5(10)3-1-2-4(11-3)7(8)9/h1-2H,(H2,6,10)
• InChI Key： SHSKYENBYYMPAX-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(N)=S)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.97141972g/mol
• Monoisotopic Mass: 187.97141972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes